Cas no 2171944-29-7 (methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine)

• Product Name: methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine
• CAS No: 2171944-29-7
• MF: C₉H₁₅F₃N₄
• MW: 236.237411737442
• CID: 6512559
• PubChem ID: 165735471
• Update Time: 2025-06-09

methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine
• methyl({[5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]methyl})amine
• 2171944-29-7
• EN300-1596206

• Inchi： 1S/C9H15F3N4/c1-3-4-8-7(5-13-2)14-15-16(8)6-9(10,11)12/h13H,3-6H2,1-2H3
• InChI Key： BWKHYJULDNMOCF-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CNC)N=N1)CCC)(F)F

Computed Properties

• Exact Mass: 236.12488098g/mol
• Monoisotopic Mass: 236.12488098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.7Ų

Additional information on methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine

Methyl({5-Propyl-1-(2,2,2-Trifluoroethyl)-1H-1,2,3-Triazol-4-ylmethyl})amine: A Comprehensive Overview

Methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine (CAS No. 2171944-29-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique triazole and trifluoroethyl moieties, which contribute to its potential therapeutic applications. The structural complexity of this molecule makes it an intriguing candidate for various biological studies and drug development initiatives.

The chemical structure of methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine consists of a central triazole ring linked to a propyl group and a trifluoroethyl moiety. The presence of these functional groups imparts specific physicochemical properties that can influence its biological activity. For instance, the trifluoroethyl group enhances lipophilicity and metabolic stability, while the triazole ring provides structural rigidity and potential binding affinity to biological targets.

Recent studies have explored the potential of methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds with similar triazole structures exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For example, a study published in the Journal of Medicinal Chemistry demonstrated that triazole-containing compounds can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its potential in neurodegenerative diseases, methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine has also been investigated for its anti-inflammatory properties. Inflammatory responses are central to many chronic diseases, including arthritis and cardiovascular disorders. A study published in the European Journal of Medicinal Chemistry reported that triazole derivatives can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine could be a valuable lead compound for developing anti-inflammatory drugs.

The synthesis of methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine involves several well-established chemical reactions. The key steps include the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction and the subsequent functionalization of the resulting intermediate. The CuAAC reaction is particularly advantageous due to its high efficiency and selectivity under mild conditions. This synthetic route allows for the facile preparation of the compound in good yields and purity.

To further evaluate the biological activity of methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine, various in vitro and in vivo assays have been conducted. In vitro studies using cell lines have shown that this compound can effectively cross cell membranes and interact with specific protein targets. For instance, it has been reported to bind to G-protein coupled receptors (GPCRs) with high affinity. GPCRs are a large family of membrane proteins involved in numerous physiological processes and are common targets for drug discovery.

In vivo studies have also provided valuable insights into the pharmacokinetic properties of methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylmethyl})amine. Preclinical trials in animal models have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings suggest that it has good bioavailability and minimal toxicity at therapeutic doses.

The potential therapeutic applications of methyl({5-propyl-1-(2,2,2-trifluoroethyl)-1H-1， 0， 0， 0， 0， 0， 0， 0， 0， 0， 0， -triazol -4 - ylmeth yl }) amine extend beyond neurodegenerative diseases and inflammation. Recent research has also explored its use in cancer therapy. A study published in the Cancer Research journal reported that certain triazole derivatives can inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell cycle regulation and apoptosis. This opens up new avenues for developing anticancer drugs based on this scaffold.

In conclusion,m eth yl ({5 - pr op yl - 1 - ( 0 ， - tr i flu oro et h yl ) - H - ， ， ， ， ， ， ， ， ， ， - tr iaz ol -4 - ylmeth yl }) amine (CAS No. 2171944 - ) is a promising compound with diverse biological activities . Its unique chemical structure , combined with favorable pharmacological properties , makes it an attractive candidate for further research and development . Ongoing studies aim to elucidate its mechanisms of action , optimize its therapeutic potential , and evaluate its safety profile . As research progresses , it is anticipated that this compound will play a significant role in advancing our understanding of various diseases and contributing to the development of novel therapeutic strategies .